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Compound of Interest

Compound Name: SPAA-52

Cat. No.: B12413256 Get Quote

Following a comprehensive search of publicly available scientific and technical information, the

designation "SPAA-52" does not correspond to a known or published molecule, drug

candidate, or biological entity. As a result, a technical guide on its discovery and synthesis

cannot be generated.

The search for "SPAA-52" across multiple databases and scientific literature repositories did

not yield any specific results for a compound with this name. The query returned a range of

unrelated subjects, including military hardware, industrial locations, and consumer products,

none of which fall within the domain of pharmaceutical or biological research and development.

It is possible that "SPAA-52" may be an internal project code, a very recent and yet-to-be-

published discovery, or a misnomer.

While information on "SPAA-52" is not available, our search did identify literature on similarly

named or numbered compounds that may be of tangential interest to researchers in drug

discovery and synthesis. These include:

Synthesis of an Anti-Prostate Cancer Compound Designated "52": A study details the

synthetic route for a novel compound, labeled as "52", which is a derivative of bicalutamide

and enzalutamide and has shown antiproliferative activity against prostate cancer cells.[1]

Chemical Synthesis of CD52 Glycopeptides: Research has been published on the chemical

synthesis of glycopeptides related to the CD52 antigen, a molecule of interest in immunology

and oncology.[2]
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Spa-1 (Sipa1) and Rap Signaling: There is literature on the Spa-1 protein (also known as

Sipa1), which is involved in Rap signaling pathways that play a role in cancer metastasis and

leukemia.[3]

Without a specific chemical structure or a reference in the scientific literature for "SPAA-52," it

is not possible to provide the requested in-depth technical guide, including data tables,

experimental protocols, and signaling pathway diagrams.

For further assistance, it is recommended to verify the designation "SPAA-52" and provide any

additional context or identifying information, such as a chemical structure, a CAS number, or a

reference to a specific publication or research group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12413256?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

